1-[4-methyl-2-(9-oxa-2-azaspiro[5.5]undec-2-yl)pyrimidin-5-yl]ethanone
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Description
1-[4-methyl-2-(9-oxa-2-azaspiro[5.5]undec-2-yl)pyrimidin-5-yl]ethanone is a useful research compound. Its molecular formula is C16H23N3O2 and its molecular weight is 289.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 289.17902698 g/mol and the complexity rating of the compound is 382. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analgesic Activity of Novel Spiro Heterocycles
Research into spiro heterocycles, including compounds with structures related to 1-[4-methyl-2-(9-oxa-2-azaspiro[5.5]undec-2-yl)pyrimidin-5-yl]ethanone, has shown significant analgesic activity. For instance, studies on 2-amino-7-oxa-3-thia-1-azaspiro[5,5]undec-1-enes and related compounds have demonstrated their effectiveness in analgesic assays, indicating the therapeutic potential of these compounds in pain management (Cohen, Banner, & Lopresti, 1978).
Antimicrobial and Antiviral Properties
Spirocyclic compounds have also been evaluated for their antimicrobial and antiviral properties. For example, new spirothiazolidinone derivatives have been synthesized and shown to exhibit strong antiviral activity against influenza A/H3N2 virus, highlighting the potential of these compounds in antiviral therapy (Apaydın, Loy, Stevaert, & Naesens, 2020). Additionally, pyrimidinone and oxazinone derivatives fused with thiophene rings have been synthesized for their antimicrobial activities, suggesting their use as antimicrobial agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).
Synthesis and Structural Studies
The synthesis and structural elucidation of spirocyclic compounds, including oxetane-fused benzimidazoles and thiazolidinone derivatives, have been subjects of considerable interest. These studies focus on creating novel spirocyclic frameworks with potential biological activities, contributing to the development of new therapeutic agents with enhanced efficacy and safety profiles. For instance, the synthesis of spirocyclic oxetane-fused benzimidazoles has been described, expanding the toolkit of spirocyclic compounds for further pharmacological exploration (Gurry, McArdle, & Aldabbagh, 2015).
Properties
IUPAC Name |
1-[4-methyl-2-(9-oxa-2-azaspiro[5.5]undecan-2-yl)pyrimidin-5-yl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O2/c1-12-14(13(2)20)10-17-15(18-12)19-7-3-4-16(11-19)5-8-21-9-6-16/h10H,3-9,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCYWDSPFTLSDFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1C(=O)C)N2CCCC3(C2)CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.